17-butyl-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11,13,15-octaen-12-amine

• IUPAC Name: 17-butyl-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11,13,15-octaen-12-amine
• InChI: InChI=1S/C16H16N6/c1-2-3-8-22-15-12(14(17)18-9-19-15)13-16(22)21-11-7-5-4-6-10(11)20-13/h4-7,9H,2-3,8H2,1H3,(H2,17,18,19)
• InChI Key: FNSAMOVFKSELJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=NC=NC(=C2C3=NC4=CC=CC=C4N=C31)N
• Molecular Formula: C16H16N6
• Molecular Weight: 292.34 g/mol

Description

17-butyl-2,9,13,15,17-pentazatetracyclo[87003,8011,16]heptadeca-1,3,5,7,9,11,13,15-octaen-12-amine is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 17-butyl-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11,13,15-octaen-12-amine typically involves multi-step organic reactions. One common method includes the cyclization of precursor molecules under controlled conditions. The reaction conditions often require the use of specific catalysts and solvents to facilitate the formation of the tetracyclic structure.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process would be optimized for yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time. Purification steps, including crystallization and chromatography, are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

17-butyl-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11,13,15-octaen-12-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using halogens in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural properties and potential as a building block for more complex molecules. It is also investigated for its electronic properties, making it a candidate for organic semiconductors.

Biology

In biological research, the compound’s interactions with biomolecules are of interest. It may serve as a probe for studying enzyme mechanisms or as a potential therapeutic agent.

Medicine

In medicinal chemistry, the compound is explored for its potential pharmacological activities. Its unique structure may allow it to interact with specific biological targets, leading to the development of new drugs.

Industry

In the industrial sector, the compound’s properties make it suitable for applications in materials science, such as the development of new polymers or coatings.

Mechanism of Action

The mechanism by which 17-butyl-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11,13,15-octaen-12-amine exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The compound’s tetracyclic structure allows it to fit into binding sites with high specificity, modulating the activity of the target molecules.

Comparison with Similar Compounds

Similar Compounds

• 2,7,12,17-tetra-tert-butyl-5,10,15,20-tetraaza-21H,23H-porphine
• N-[(9E)-8,10,17-triazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),2,4,6,11(16),12,14-heptaen-9-ylidene]benzamide

Uniqueness

Compared to similar compounds, 17-butyl-2,9,13,15,17-pentazatetracyclo[87003,8011,16]heptadeca-1,3,5,7,9,11,13,15-octaen-12-amine stands out due to its specific butyl substitution and the unique arrangement of its tetracyclic structure